Cas no 3508-83-6 (Quinoxaline, 2,3-diethyl-)
Quinoxaline, 2,3-diethyl- structure
Product Name:Quinoxaline, 2,3-diethyl-
CAS No:3508-83-6
MF:C12H14N2
MW:186.252962589264
CID:1468049
Update Time:2024-08-24
Quinoxaline, 2,3-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 2,3-diethyl-
- 2,3-diethylquinoxaline
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- Inchi: 1S/C12H14N2/c1-3-9-10(4-2)14-12-8-6-5-7-11(12)13-9/h5-8H,3-4H2,1-2H3
- InChI Key: HPPAQDIWWPYTAM-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=C(CC)C=1CC
Computed Properties
- Exact Mass: 186.11582
- Monoisotopic Mass: 186.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.060±0.06 g/cm3(Predicted)
- Melting Point: 48-49 °C
- Boiling Point: 255.3±35.0 °C(Predicted)
- PSA: 25.78
- pka: 1.84±0.48(Predicted)
Quinoxaline, 2,3-diethyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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